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Compound of Interest

Compound Name: FMOC-D-TYR(ME)-OH

Cat. No.: B557605 Get Quote

Fmoc-D-Tyr(Me)-OH: A Technical Guide to
Stability and Storage
For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-D-Tyr(Me)-OH (N-α-(9-Fluorenylmethoxycarbonyl)-O-methyl-D-tyrosine) is a crucial

building block in solid-phase peptide synthesis (SPPS), particularly for the incorporation of a D-

amino acid to increase peptide stability against enzymatic degradation. The integrity of this

reagent is paramount for the successful synthesis of pure, high-quality peptides. This technical

guide provides a comprehensive overview of the stability of Fmoc-D-Tyr(Me)-OH, potential

degradation pathways, and recommended storage and handling conditions to ensure its

optimal performance.

Physicochemical Properties
A summary of the key physicochemical properties of Fmoc-D-Tyr(Me)-OH is presented below.
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Property Value

CAS Number 201335-88-8

Molecular Formula C₂₅H₂₃NO₅

Molecular Weight 417.47 g/mol

Appearance White to off-white powder

Melting Point 158 - 165 °C

Recommended Storage Conditions and Stability
The stability of Fmoc-D-Tyr(Me)-OH is critical for its shelf-life and performance in peptide

synthesis. While specific kinetic data from forced degradation studies are not readily available

in the public domain, recommendations from various suppliers provide a strong consensus on

optimal storage conditions.

Table 1: Recommended Storage Conditions for Solid Fmoc-D-Tyr(Me)-OH

Condition Temperature Duration Atmosphere Notes

Long-term

Storage
-20°C[1][2][3][4] Up to 3 years[1]

Inert gas (e.g.,

Argon, Nitrogen),

desiccated

To prevent

degradation from

moisture and

atmospheric

components.

Short-term

Storage
4°C or 0-8°C Up to 2 years Desiccated

For frequently

used material.

Room

Temperature
2-30°C Weeks to months

Tightly sealed,

away from light

and moisture

Not

recommended

for extended

periods.

For solutions of Fmoc-D-Tyr(Me)-OH, typically dissolved in solvents like DMSO for stock

solutions, the recommended storage is even more stringent to prevent solvent-mediated
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degradation.

Table 2: Recommended Storage Conditions for Fmoc-D-Tyr(Me)-OH in Solution

Temperature Duration Notes

-80°C Up to 6 months
Aliquot to avoid freeze-thaw

cycles.

-20°C Up to 1 month
Aliquot to avoid freeze-thaw

cycles.

Potential Degradation Pathways
The primary points of instability in the Fmoc-D-Tyr(Me)-OH molecule are the Fmoc protecting

group and, to a lesser extent, the amino acid backbone. The O-methyl ether on the tyrosine

side chain is generally stable under typical storage conditions.

Cleavage of the Fmoc Group
The most significant degradation pathway is the cleavage of the base-labile Fmoc group. This

occurs via a β-elimination mechanism, particularly in the presence of trace amounts of bases,

including primary and secondary amines. This reaction yields dibenzofulvene (DBF) and the

free amino acid. While this reaction is intentionally triggered during SPPS with piperidine, slow

degradation can occur during storage if the material is exposed to basic impurities or moisture.

Hydrolysis
Although Fmoc-amino acids are generally stable in the solid state, the presence of moisture

can lead to slow hydrolysis of the carbamate linkage over extended periods, especially at

elevated temperatures.

Photodegradation
The fluorenyl group in the Fmoc moiety has a strong UV absorbance, which makes it

susceptible to degradation upon exposure to light. Therefore, it is crucial to store the compound

in the dark.
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Thermal Degradation
As with most complex organic molecules, elevated temperatures can accelerate degradation.

Studies have shown that thermal cleavage of the Fmoc group can occur at temperatures as

high as 120°C, even in the absence of a base. While not a concern under recommended

storage conditions, it highlights the importance of avoiding high temperatures.

Visualizing Degradation and Handling
To better understand the chemical stability and proper handling of Fmoc-D-Tyr(Me)-OH, the

following diagrams are provided.

Caption: Chemical structure and primary degradation pathway of Fmoc-D-Tyr(Me)-OH.
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Caption: Recommended workflow for handling and storing Fmoc-D-Tyr(Me)-OH.
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Experimental Protocols for Stability Assessment
A crucial aspect of quality control is the ability to assess the purity and stability of Fmoc-D-
Tyr(Me)-OH. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is

the gold standard for this purpose.

Objective
To develop and validate a stability-indicating reversed-phase HPLC (RP-HPLC) method to

separate Fmoc-D-Tyr(Me)-OH from its potential degradation products, primarily the free amino

acid D-Tyr(Me)-OH and dibenzofulvene.

Methodology
Instrumentation:

HPLC system with a UV-Vis or Diode Array Detector (DAD).

Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Trifluoroacetic acid (TFA)

Fmoc-D-Tyr(Me)-OH reference standard

D-Tyr(Me)-OH reference standard (for peak identification)

Chromatographic Conditions (Representative):

Mobile Phase A: 0.1% TFA in Water

Mobile Phase B: 0.1% TFA in Acetonitrile

Gradient: A linear gradient from 30% B to 90% B over 20 minutes is a good starting point.
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Flow Rate: 1.0 mL/min

Column Temperature: 25°C

Detection Wavelengths: 265 nm (for Fmoc-containing compounds) and 301 nm (for

dibenzofulvene-piperidine adduct if piperidine is used in forced degradation). DAD allows

for full spectral analysis to aid in peak identification.

Injection Volume: 10 µL

Sample Preparation:

Prepare a stock solution of Fmoc-D-Tyr(Me)-OH in a suitable solvent (e.g., 50:50

Acetonitrile:Water) at a concentration of approximately 1 mg/mL.

For stability testing, store aliquots of the solid material or solution under the desired stress

conditions (e.g., elevated temperature, high humidity, light exposure, acidic/basic

conditions).

At specified time points, dissolve or dilute the samples to the working concentration for

HPLC analysis.

Forced Degradation Studies (for method validation):

Acidic: Incubate the sample in 0.1 M HCl at 60°C.

Basic: Incubate the sample in 0.01 M NaOH at room temperature (expect rapid

degradation of the Fmoc group).

Oxidative: Incubate the sample in 3% H₂O₂ at room temperature.

Thermal: Heat the solid sample at a specified temperature (e.g., 80°C).

Photolytic: Expose the sample to UV light.

Analyze the stressed samples by HPLC to ensure that the degradation products are well-

resolved from the parent peak, thus demonstrating the stability-indicating nature of the

method.
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Conclusion
Ensuring the stability of Fmoc-D-Tyr(Me)-OH is essential for the reliable synthesis of high-

quality peptides. By adhering to the recommended storage and handling conditions outlined in

this guide, researchers can minimize degradation and maximize the shelf-life of this critical

reagent. Proper storage in a cold, dark, and dry environment, preferably under an inert

atmosphere, is paramount. For quality control and stability studies, a validated stability-

indicating HPLC method is the recommended analytical approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557605?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

